Cas no 407627-97-8 (7-methyl-8-oxononanoic acid)

• Product Name: 7-methyl-8-oxononanoic acid
• CAS No: 407627-97-8
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 2200605
• PubChem ID: 22266823
• Update Time: 2025-07-02

7-methyl-8-oxononanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-methyl-8-oxononanoic acid
• 5-methyl-6-oxoheptane-1-carboxylic acid
• 7-acetyloctanoic acid
• 7-methyl-8-oxidanylidene-nonanoic acid
• 7-methyl-8-oxo-nonanoic acid
• BP-28220
• SCHEMBL304217
• WLOWLIHIXWSNBM-UHFFFAOYSA-N
• AS-82819
• E83860
• DTXSID50624078
• 7-Methyl-8-oxonooic acid
• 407627-97-8

• Inchi： 1S/C10H18O3/c1-8(9(2)11)6-4-3-5-7-10(12)13/h8H,3-7H2,1-2H3,(H,12,13)
• InChI Key： WLOWLIHIXWSNBM-UHFFFAOYSA-N
• SMILES： O=C(C)C(C)CCCCCC(=O)O

Computed Properties

• Exact Mass: 186.12600
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 2.24660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Medium-chain keto acids and derivatives

Additional information on 7-methyl-8-oxononanoic acid

Recent Advances in the Study of 7-Methyl-8-Oxononanoic Acid (CAS: 407627-97-8)

7-Methyl-8-oxononanoic acid (CAS: 407627-97-8) is a bioactive compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on elucidating its biochemical properties, synthesis pathways, and mechanisms of action, which could pave the way for novel drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific endeavors.

The compound, 7-methyl-8-oxononanoic acid, is a derivative of fatty acids and has been identified as a key intermediate in various metabolic pathways. Its unique structural features, including the presence of a keto group and a methyl branch, make it a promising candidate for further investigation. Researchers have employed advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to characterize its molecular structure and confirm its identity (CAS: 407627-97-8). These efforts have been instrumental in ensuring the accuracy and reproducibility of subsequent studies.

One of the primary areas of interest surrounding 7-methyl-8-oxononanoic acid is its potential role in modulating cellular signaling pathways. Recent in vitro studies have demonstrated that this compound can influence the activity of specific enzymes involved in inflammation and oxidative stress. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines in macrophage cells, suggesting its potential as an anti-inflammatory agent. These findings are particularly relevant in the context of chronic inflammatory diseases, where current treatment options are often limited by side effects.

In addition to its anti-inflammatory properties, 7-methyl-8-oxononanoic acid has also been investigated for its potential anticancer effects. Preliminary studies indicate that the compound may induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. While these results are promising, further research is needed to fully understand the underlying mechanisms and to assess the compound's efficacy in vivo. The use of animal models and clinical trials will be critical in determining its therapeutic potential and safety profile.

The synthesis of 7-methyl-8-oxononanoic acid has also been a focal point of recent research. Traditional synthetic routes often involve multi-step processes with low yields, prompting the exploration of alternative methods. Recent advancements in biocatalysis and green chemistry have enabled more efficient and sustainable production of the compound. For example, the use of engineered enzymes has been shown to significantly improve yield and reduce environmental impact. These innovations not only enhance the scalability of production but also align with the growing demand for sustainable pharmaceutical manufacturing practices.

Looking ahead, the study of 7-methyl-8-oxononanoic acid (CAS: 407627-97-8) holds great promise for the development of new therapeutic agents. Its multifaceted biological activities, coupled with advancements in synthesis techniques, position it as a valuable candidate for further exploration. Future research should focus on elucidating its pharmacokinetics, optimizing its therapeutic index, and evaluating its potential in combination therapies. By addressing these challenges, scientists can unlock the full potential of this compound and contribute to the advancement of chemical biology and pharmaceutical science.